Cas no 646055-81-4 (Spiro[1-azabicyclo[2.2.1]heptane-2,3'-pyrrolidin]-2'-one)

• Product Name: Spiro[1-azabicyclo[2.2.1]heptane-2,3'-pyrrolidin]-2'-one
• CAS No: 646055-81-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 421753
• PubChem ID: 22291219
• Update Time: 2025-04-19

Spiro[1-azabicyclo[2.2.1]heptane-2,3'-pyrrolidin]-2'-one Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.1]heptane-2,3'-pyrrolidin]-2'-one
• Spiro[1-azabicyclo[2.2.1]heptane-2,3-pyrrolidin]-2-one (9CI)
• spiro[1-azabicyclo[2.2.1]heptane-2,3'-pyrrolidine]-2'-one
• SCHEMBL1616427
• 2'H-Spiro[1-azabicyclo[2.2.1]heptane-2,3'-pyrrolidin]-2'-one
• DTXSID80624440
• 646055-81-4

• Inchi： 1S/C9H14N2O/c12-8-9(2-3-10-8)5-7-1-4-11(9)6-7/h7H,1-6H2,(H,10,12)
• InChI Key： SLEPOIFTXZCTGC-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN1)CC1CCN2C1

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34